Cas no 404009-18-3 (2-Nitro-5-(thiomorpholin-4-yl)aniline)

• Product Name: 2-Nitro-5-(thiomorpholin-4-yl)aniline
• CAS No: 404009-18-3
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 3166043
• PubChem ID: 9899528
• Update Time: 2025-06-07

2-Nitro-5-(thiomorpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-thiomorpholin-4-ylaniline
• 2-Nitro-5-thiomorpholinoaniline
• 2-Nitro-5-thiomorpholin-4-yl-phenylamine
• 404009-18-3
• MFCD27957311
• ULKCUKDARNAGSB-UHFFFAOYSA-N
• SCHEMBL2567898
• AS-2787
• AKOS022168294
• 2-nitro-5-(thiomorpholin-4-yl)aniline
• Benzenamine, 2-nitro-5-(4-thiomorpholinyl)-
• 2-Nitro-5-(thiomorpholin-4-yl)aniline

• MDL： MFCD27957311
• Inchi： 1S/C10H13N3O2S/c11-9-7-8(1-2-10(9)13(14)15)12-3-5-16-6-4-12/h1-2,7H,3-6,11H2
• InChI Key： ULKCUKDARNAGSB-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=C(C=2)N)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 239.07284784Da
• Monoisotopic Mass: 239.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 2-Nitro-5-(thiomorpholin-4-yl)aniline

Introduction to 2-Nitro-5-(thiomorpholin-4-yl)aniline (CAS No. 404009-18-3)

2-Nitro-5-(thiomorpholin-4-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 404009-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group (-NO₂) and an aniline moiety, which are both well-documented for their diverse biological activities. The introduction of a thiomorpholine substituent at the 4-position of the aniline ring further enhances its structural complexity and potential pharmacological properties.

The thiomorpholine moiety is a sulfur-containing heterocyclic group that is known for its ability to modulate biological pathways through interactions with various enzymes and receptors. In the context of 2-Nitro-5-(thiomorpholin-4-yl)aniline, this substitution is strategically positioned to influence the compound's solubility, metabolic stability, and binding affinity to target proteins. Such structural modifications are crucial in drug design, as they can significantly alter the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Nitro-5-(thiomorpholin-4-yl)aniline with biological targets with high precision. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. Specifically, the nitroaromatic core of the compound has been shown to exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The thiomorpholine group, on the other hand, has been linked to enhanced binding affinity for certain protein kinases, which are key targets in oncology research.

In vitro studies have demonstrated that 2-Nitro-5-(thiomorpholin-4-yl)aniline possesses notable anti-inflammatory properties by modulating cytokine production and inhibiting the activity of nuclear factor kappa B (NF-κB). This suggests its potential utility in treating chronic inflammatory disorders, such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary investigations have revealed that this compound may exhibit antimicrobial activity against Gram-positive bacteria, making it a promising candidate for developing new antibiotics.

The synthesis of 2-Nitro-5-(thiomorpholin-4-yl)aniline involves multi-step organic reactions, including nitration, nucleophilic substitution, and cyclization processes. The precise control of reaction conditions is essential to achieve high yields and purity levels. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to optimize these processes, ensuring scalability for industrial applications.

From a medicinal chemistry perspective, the structural features of 2-Nitro-5-(thiomorpholin-4-yl)aniline make it an attractive candidate for further development into a drug candidate. The presence of both electron-withdrawing (nitro group) and electron-donating (amine group) functionalities allows for fine-tuning of its pharmacological properties through structural analogs. Researchers are exploring derivatives of this compound to enhance its bioavailability, reduce toxicity, and improve target specificity.

One particularly intriguing aspect of 2-Nitro-5-(thiomorpholin-4-yl)aniline is its potential role in targeted therapy for cancer. Preclinical studies have indicated that this compound can selectively inhibit certain tyrosine kinases overexpressed in tumor cells, leading to reduced proliferation and increased apoptosis. The thiomorpholine moiety plays a critical role in this process by facilitating tight binding to the active site of these kinases. These findings have opened up new avenues for developing kinase inhibitors with improved therapeutic efficacy.

The pharmaceutical industry has shown interest in leveraging compounds like 2-Nitro-5-(thiomorpholin-4-yl)aniline due to their unique structural features and demonstrated biological activities. Several biotech companies are currently conducting further research to explore its potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier has made it a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 2-Nitro-5-(thiomorpholin-4-yl)aniline (CAS No. 404009-18-3) represents a promising area of research in medicinal chemistry. Its complex structure, derived from strategic functionalization of nitroaromatic compounds, positions it as a versatile scaffold for developing novel therapeutic agents. With ongoing studies focusing on its mechanisms of action and potential applications in various diseases, this compound is poised to make significant contributions to future advancements in healthcare.